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Compound of Interest

Compound Name: DMH2

Cat. No.: B607155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DMH2 is a potent and selective small molecule inhibitor of the Bone Morphogenetic Protein

(BMP) type I receptors ALK2, ALK3, and ALK6. It plays a crucial role in cellular signaling

pathways that govern cell proliferation, differentiation, and apoptosis. These application notes

provide a comprehensive guide to the preparation of DMH2 solutions for in vitro cell culture

experiments, ensuring reproducible and reliable results.

Mechanism of Action
DMH2 exerts its biological effects by inhibiting the kinase activity of BMP type I receptors. This

blockade prevents the phosphorylation of downstream SMAD proteins (SMAD1/5/8), thereby

inhibiting the transcription of BMP-responsive genes, such as the Inhibitor of DNA binding (Id)

family of proteins. This interruption of the BMP signaling cascade can lead to decreased cell

growth and induction of apoptosis in susceptible cell lines, such as non-small cell lung

carcinoma cells.
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Caption: Inhibition of the BMP signaling pathway by DMH2.
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Quantitative Data Summary
Property Value Reference

Molecular Weight 451.52 g/mol [1][2]

Appearance Lyophilized powder
General knowledge for small

molecules

Solubility
Soluble in DMSO up to 20 mM

(with gentle warming)
[2]

Storage of Powder -20°C for up to 3 years [3][4]

Storage of Stock Solution
-20°C in DMSO for up to 3

months
[5]

Experimental Protocols
Materials

DMH2 lyophilized powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile, nuclease-free water or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes

Sterile pipette tips

Vortex mixer

Water bath or heat block (optional)

Cell culture medium appropriate for the cell line of interest

Protocol 1: Preparation of a 10 mM DMH2 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of DMH2 in DMSO.
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// Nodes Start [label="Start:\nLyophilized DMH2 Powder", shape=ellipse, fillcolor="#F1F3F4",

fontcolor="#202124"]; Weigh [label="Calculate required\nDMSO volume", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Add_DMSO [label="Add sterile DMSO\nto DMH2 vial",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; Dissolve [label="Vortex to dissolve\n(gentle

warming if needed)", fillcolor="#FBBC05", fontcolor="#202124"]; Aliquot [label="Aliquot into

sterile\nmicrocentrifuge tubes", fillcolor="#34A853", fontcolor="#FFFFFF"]; Store [label="Store

at -20°C", fillcolor="#5F6368", fontcolor="#FFFFFF"]; End [label="End:\n10 mM DMH2 Stock

Solution", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Start -> Weigh; Weigh -> Add_DMSO; Add_DMSO -> Dissolve; Dissolve -> Aliquot;

Aliquot -> Store; Store -> End; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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